Cas no 2088282-58-8 ((2-Iodoethyl)perfluorocyclohexane)

• Product Name: (2-Iodoethyl)perfluorocyclohexane
• CAS No: 2088282-58-8
• MF: C₈H₄F₁₁I
• MW: 436.004273414612
• CID: 4672493
• Update Time: 2025-05-26

(2-Iodoethyl)perfluorocyclohexane Chemical and Physical Properties

Names and Identifiers

• (2-iodoethyl)perfluorocyclohexane
• PC408215
• 1,1,2,2,3,3,4,4,5,5,6-undecafluoro-6-(2-iodoethyl)cyclohexane
• (2-Iodoethyl)perfluorocyclohexane

• Inchi： 1S/C8H4F11I/c9-3(1-2-20)4(10,11)6(14,15)8(18,19)7(16,17)5(3,12)13/h1-2H2
• InChI Key： XFPWYFFENALKQK-UHFFFAOYSA-N
• SMILES： ICCC1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Topological Polar Surface Area: 0

Additional information on (2-Iodoethyl)perfluorocyclohexane

Comprehensive Overview of (2-Iodoethyl)perfluorocyclohexane (CAS No. 2088282-58-8): Properties, Applications, and Industry Insights

(2-Iodoethyl)perfluorocyclohexane (CAS No. 2088282-58-8) is a fluorinated organic compound gaining attention in advanced material science and specialty chemical applications. This perfluorocyclohexane derivative features a unique combination of a fluorinated cyclohexane ring and an iodoethyl functional group, making it valuable for researchers exploring high-performance coatings, liquid crystal formulations, and fluorinated surfactants. Its molecular structure contributes to exceptional thermal stability and chemical inertness, properties highly sought after in industries requiring materials resistant to extreme conditions.

The compound's perfluorinated backbone provides remarkable hydrophobicity and oleophobicity, aligning with growing demand for water-repellent materials and anti-fouling surfaces. Recent studies highlight its potential in next-generation electronic materials, particularly for semiconductor manufacturing where fluorinated compounds play crucial roles in etching and cleaning processes. As sustainability becomes a key industry focus, researchers are investigating eco-friendly fluorochemical alternatives, positioning (2-Iodoethyl)perfluorocyclohexane as a candidate for green chemistry applications due to its potential for selective reactivity and reduced environmental persistence compared to traditional perfluorinated compounds.

In pharmaceutical research, the iodoethyl moiety of 2088282-58-8 offers interesting possibilities for radiopharmaceutical development and targeted drug delivery systems. The compound's ability to participate in nucleophilic substitution reactions makes it a versatile building block for medicinal chemistry applications. Analytical chemists value this compound as a reference standard for mass spectrometry and chromatography studies of fluorinated compounds, especially given increasing regulatory scrutiny of PFAS (per- and polyfluoroalkyl substances) in environmental samples.

The synthesis and handling of (2-Iodoethyl)perfluorocyclohexane require specialized expertise due to the reactivity of its carbon-iodine bond and the stability challenges of highly fluorinated compounds. Proper storage conditions—typically under inert atmosphere at low temperatures—are essential to maintain its chemical integrity. Material scientists are particularly interested in its surface energy modification capabilities, exploring applications in anti-reflective coatings for optical devices and low-friction surfaces for mechanical components.

Emerging applications in energy storage systems are being investigated, with preliminary research suggesting potential benefits in lithium battery electrolytes where fluorinated compounds can enhance thermal stability and safety. The compound's unique electronic properties also make it interesting for organic electronics research, particularly in the development of flexible displays and printed electronics. As industries seek alternatives to traditional materials, 2088282-58-8 represents an important option in the specialty chemicals market.

Quality control of (2-Iodoethyl)perfluorocyclohexane typically involves advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and confirm molecular structure. The compound's physicochemical properties—including its relatively high density and low viscosity—make it useful in density gradient applications and as a calibration standard for various analytical instruments. Researchers emphasize the importance of understanding its structure-activity relationships when designing new materials or chemical processes.

From a commercial perspective, 2088282-58-8 occupies a niche but growing segment of the fluorochemical market. Suppliers typically offer it in small quantities for research purposes, with pricing reflecting the specialized synthesis required. The compound's patent landscape shows increasing activity, particularly in areas related to electronic materials and specialty coatings, indicating its potential for future industrial applications. As regulatory frameworks for fluorinated compounds evolve, proper handling protocols and waste management procedures for this chemical are becoming increasingly important considerations for laboratories and manufacturers.

Ongoing research continues to uncover new potential applications for (2-Iodoethyl)perfluorocyclohexane, particularly in cutting-edge fields like nanotechnology and advanced materials engineering. Its combination of fluorination and reactive functionality makes it a valuable tool for scientists working at the intersection of organic chemistry and materials science. As analytical techniques improve and industrial needs evolve, this specialized compound is likely to find expanded utility in both research and commercial applications across multiple high-tech industries.